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Compound of Interest

Compound Name:
Sodium 2-propanesulfonate

monohydrate

CAS No.: 304851-99-8

Cat. No.: B1593188

Get Quote

Executive Summary
Sodium 2-propanesulfonate monohydrate (CAS: 5399-58-6) is a branched alkyl sulfonate

salt widely employed as an ion-pairing reagent in High-Performance Liquid Chromatography

(HPLC) for the analysis of basic drugs. Its structural integrity is critical for reproducible retention

times. This guide provides the definitive spectroscopic fingerprints (NMR, IR, MS) required to

validate the identity and purity of the compound, distinguishing it from its n-propyl isomer

(sodium 1-propanesulfonate).
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Property Detail

Systematic Name Sodium propane-2-sulfonate monohydrate

Synonyms
Sodium isopropylsulfonate; 2-Propanesulfonic

acid sodium salt

CAS Number 5399-58-6 (Monohydrate/Salt)

Molecular Formula

Molecular Weight
164.15 g/mol (Monohydrate); 146.14 g/mol

(Anhydrous)

Structure

Solubility

Highly soluble in water (

); sparingly soluble in non-polar organic

solvents.[1][2][3]

Spectroscopic Profile
A. Nuclear Magnetic Resonance (NMR) Spectroscopy
The

NMR spectrum in deuterium oxide (

) is the primary method for distinguishing the isopropyl isomer from the n-propyl isomer. The
isopropyl group introduces a distinct septet splitting pattern for the methine proton, contrasting
with the triplet/multiplet patterns of the linear chain.
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Chemical Shift
(

, ppm)

Multiplicity Integration Assignment
Structural
Fragment

1.30 – 1.35
Doublet (

Hz)
6H Methyl protons

3.05 – 3.15
Septet (

Hz)
1H Methine proton

4.79 Singlet (Broad) -- Solvent Residual
/

(Exchangeable)

Interpretation:

The Doublet (1.3 ppm): Corresponds to the six equivalent protons of the two methyl groups.

The doublet arises from coupling to the single adjacent methine proton.

The Septet (3.1 ppm): The methine proton is deshielded by the electron-withdrawing

sulfonate group (

). It splits into a septet (n+1 rule, 6 neighboring protons + 1 = 7 peaks).

Differentiation: The n-propyl isomer (Sodium 1-propanesulfonate) would show three distinct

signals: a triplet (methyl), a multiplet (methylene), and a triplet (alpha-methylene), which is

clearly distinct from the isopropyl pattern.

NMR Data (

, 100 MHz)
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Chemical Shift (

, ppm)
Assignment Note

17.5 – 18.5
Methyl Carbons (

)
Two equivalent carbons.

53.0 – 55.0
Methine Carbon (

)

Deshielded by the sulfonate

group.

B. Infrared Spectroscopy (FT-IR)
IR analysis confirms the presence of the sulfonate head group and the water of hydration. The

spectrum is typically acquired using a KBr pellet or ATR (Attenuated Total Reflectance).

Characteristic Absorption Bands
Wavenumber (

)
Intensity Vibrational Mode Functional Group

3400 – 3550 Broad, Medium O-H Stretch
Water of Hydration (

)

2970 – 2990 Medium C-H Stretch (Asym)
Methyl Group (

)

1170 – 1210 Strong Stretch (Asym)

Sulfonate (

)

1040 – 1060 Strong Stretch (Sym)

Sulfonate (

)

600 – 650 Medium C-S Stretch Carbon-Sulfur Bond

Diagnostic Value: The broad band at ~3450
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confirms the monohydrate state. If the sample is anhydrous, this band will be significantly
diminished or absent (depending on hygroscopicity).

C. Mass Spectrometry (MS)
Electrospray Ionization (ESI) in Negative Ion Mode is the standard for sulfonate salts, as the

anion is pre-charged in solution.

MS Data (ESI- / Direct Infusion)
m/z Value Ion Species Description

123.0
Molecular anion (

). Base peak.

269.0
Dimer cluster (

).

Note: In Positive Ion Mode (

), you may observe sodium adducts such as

m/z, but sensitivity is generally lower than in negative mode.

Experimental Workflow & Quality Control
The following workflow ensures data integrity when characterizing this reagent.

Solid Sample
(Na 2-Propanesulfonate)

Solubility Check
(D2O vs. CDCl3)

IR Prep
(ATR or KBr Pellet)

MS Prep
(Dilute in 50:50 MeOH:H2O)

NMR Prep
(~10mg in 0.6mL D2O)

Soluble in D2O
1H NMR Spectrum

(Confirm Isopropyl Septet)

FT-IR Spectrum
(Confirm Hydrate & Sulfonate)

Mass Spec
(Confirm m/z 123)

QC Validation
(Purity > 98%)

Click to download full resolution via product page
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Figure 1: Analytical workflow for the structural validation of Sodium 2-Propanesulfonate
Monohydrate.

Protocol Notes:
Solvent Choice: Always use

for NMR. The salt is insoluble in

, which will result in a blank spectrum.

Water Reference: In

, the HDO peak appears at ~4.79 ppm. This can shift with temperature and pH.[4][5] Do not
confuse it with the sample signals.

Drying: If the water content (integration of OH in IR or TGA) is critical, dry the sample at

105°C, but note that the monohydrate is the stable commercial form.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1593188/docs?utm_src=pdf-body#technical-guide-spectroscopic-characterization-of-sodium-2-propanesulfonate-monohydrate
https://www.benchchem.com/product/b1593188/docs?utm_src=pdf-body#technical-guide-spectroscopic-characterization-of-sodium-2-propanesulfonate-monohydrate
http://ccc.chem.pitt.edu/wipf/Web/NMR_Impurities.pdf
https://research.cbc.osu.edu/mcgrier.1/wp-content/uploads/2014/12/nmr-shifts.pdf
https://precision.fda.gov/ginas/app/ui/substances/af6980cd-c76d-43e2-a9ce-be3b172083ef
https://pubchem.ncbi.nlm.nih.gov/compound/23676759
https://fluorochem.co.uk/product/F493829/
http://www.dudley-chem.com/catalog/Dudley_Catalog.pdf
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubchem.ncbi.nlm.nih.gov%2Fcompound%2FSodium-propane-2-sulfonate
https://pubchem.ncbi.nlm.nih.gov/compound/23676759
https://www.benchchem.com/product/b1593188/docs?utm_src=pdf-body#technical-guide-spectroscopic-characterization-of-sodium-2-propanesulfonate-monohydrate
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.sigmaaldrich.com%2FUS%2Fen%2Fproduct%2Faldrich%2F397016
https://pubmed.ncbi.nlm.nih.gov/22619061/
https://pubchem.ncbi.nlm.nih.gov/compound/23676759
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.chemicalbook.com%2FChemicalProductProperty_EN_CB6228854.htm
https://www.benchchem.com/product/b1593188?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1593188?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. GSRS [precision.fda.gov]

2. scs.illinois.edu [scs.illinois.edu]

3. Sodium propane-2-sulfonate--water (1/1/1) | C3H9NaO4S | CID 23676759 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

5. research.cbc.osu.edu [research.cbc.osu.edu]

6. fluorochem.co.uk [fluorochem.co.uk]

7. dudley-chem.com [dudley-chem.com]

8. Sodium-23 solid-state nuclear magnetic resonance of commercial sodium naproxen and
its solvates - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Technical Guide: Spectroscopic Characterization of
Sodium 2-Propanesulfonate Monohydrate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1593188/docs#technical-guide-spectroscopic-
characterization-of-sodium-2-propanesulfonate-monohydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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